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Vitexin-2''-xyloside: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure and spectroscopic

data of Vitexin-2''-xyloside, a naturally occurring flavonoid C-glycoside. This document is

intended for researchers, scientists, and professionals in the field of drug development and

natural product chemistry.

Chemical Structure
Vitexin-2''-xyloside is a C-glycosylflavone, specifically an apigenin derivative. The core

structure consists of an apigenin backbone C-glycosidically linked to a glucose molecule at the

8-position. This glucose unit is further substituted with a xylose molecule via an O-glycosidic

bond at the 2''-position. The molecular formula for Vitexin-2''-xyloside is C₂₆H₂₈O₁₄, and its

molecular weight is approximately 564.49 g/mol .[1]

Below is a two-dimensional representation of the chemical structure of Vitexin-2''-xyloside,

generated using the DOT language.

Fig. 1: Chemical structure of Vitexin-2''-xyloside.
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The structural elucidation of Vitexin-2''-xyloside is primarily achieved through a combination of

one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

The following tables summarize the ¹H and ¹³C NMR chemical shifts for Vitexin-2''-xyloside,

as reported in the literature.[2][3][4] The data were acquired in deuterated pyridine (C₅D₅N).

Table 1: ¹H NMR Spectroscopic Data for Vitexin-2''-xyloside (in C₅D₅N)

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

3 6.94 s

6 6.79 s

2', 6' 8.35 d 8.8

3', 5' 7.28 d 8.8

5-OH 14.08 s

Glucose

1'' 5.97 d 10.0

Xylose

1''' 4.55 d 7.72

Table 2: ¹³C NMR Spectroscopic Data for Vitexin-2''-xyloside (in C₅D₅N)
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Position Chemical Shift (δ, ppm)

2 164.9

3 103.3

4 183.1

5 162.6

6 99.2

7 164.6

8 105.17

9 157.9

10 105.22

1' 122.4

2', 6' 129.4

3', 5' 116.8

4' 162.3

Glucose

1'' 73.2

2'' 83.3

3'' 80.5

4'' 71.7

5'' 82.1

6'' 62.5

Xylose

1''' 106.9

2''' 75.0
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3''' 77.5

4''' 70.6

5''' 66.7

High-resolution mass spectrometry is used to determine the exact mass and elemental

composition of Vitexin-2''-xyloside.

Table 3: Predicted Mass Spectrometry Data for Vitexin-2''-xyloside[5]

Adduct m/z

[M+H]⁺ 565.15518

[M+Na]⁺ 587.13712

[M-H]⁻ 563.14062

[M+NH₄]⁺ 582.18172

[M+K]⁺ 603.11106

Experimental Protocols
Vitexin-2''-xyloside can be isolated from various plant sources, such as the leaves of

Passiflora quadrangularis or the fruits of Clusia columnaris.[2][6] A general protocol for its

isolation involves the following steps:

Extraction: The dried and powdered plant material is subjected to extraction with a suitable

solvent, typically methanol or ethanol, at room temperature. The resulting extract is then

concentrated under reduced pressure.

Fractionation: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

The flavonoid glycosides, including Vitexin-2''-xyloside, are typically enriched in the n-

butanol fraction.
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Chromatographic Purification: The n-butanol fraction is subjected to repeated column

chromatography on silica gel or Sephadex LH-20. Elution is performed with a gradient of

solvents, for example, a mixture of ethyl acetate, acetone, and water, to separate the

individual compounds.[2] The fractions are monitored by thin-layer chromatography (TLC).

Final Purification: Fractions containing Vitexin-2''-xyloside are combined and may be

further purified by preparative high-performance liquid chromatography (HPLC) to yield the

pure compound.

The workflow for a typical isolation and characterization process is depicted in the diagram

below.

Fig. 2: General workflow for isolation and characterization.

The structural identity and purity of the isolated Vitexin-2''-xyloside are confirmed using a

suite of spectroscopic techniques.

NMR Spectroscopy: Samples are dissolved in a suitable deuterated solvent (e.g., DMSO-d₆,

C₅D₅N).

1D NMR (¹H and ¹³C): These spectra provide information about the number and types of

protons and carbons in the molecule.

2D NMR:

COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) spin-spin couplings,

revealing adjacent protons.[7][8][9]

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton-

carbon (¹H-¹³C) pairs.[7][8][9]

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons that are separated by two or three bonds, which is crucial for determining

the connectivity of the entire molecule, including the positions of the glycosidic linkages.

[7][8][9]
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Mass Spectrometry (MS): High-resolution mass spectrometry (e.g., ESI-QTOF-MS) is used

to determine the accurate mass of the molecular ion, which allows for the calculation of the

elemental formula.

Biological Activity and Significance
Vitexin-2''-xyloside has been reported to possess various biological activities. For instance, it

has been shown to have antiproliferative effects on cancer cells by inducing apoptosis.[10] Its

presence in certain plant species also makes it a useful chemical marker for authentication and

quality control.[6] As a flavonoid, it is also studied for its potential antioxidant properties.[11]

These characteristics make Vitexin-2''-xyloside a compound of interest for further

investigation in the fields of pharmacology and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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